Cas no 1905-75-5 (4-Phenyl-1,2,5-oxadiazol-3-amine)

• Product Name: 4-Phenyl-1,2,5-oxadiazol-3-amine
• CAS No: 1905-75-5
• MF: C₈H₈ClN₃O
• MW: 197.621620178223
• CID: 907734
• PubChem ID: 24213384
• Update Time: 2025-04-19

4-Phenyl-1,2,5-oxadiazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-Phenyl-1,2,5-oxadiazol-3-amine
• 5-phenyl-1,3,4-oxadiazol-2-amine,hydrochloride
• 5-phenyl-1,3,4-oxadiazol-2-aminium chloride
• 1,3,2,4-Dioxathiazole, 5-phenyl-, 2-oxide
• 5-phenyl-[1,3,2,4]dioxathiazole 2-oxide
• 5-Phenyl-[1,3,4]oxadiazol-2-ylamin, Hydrochlorid
• 5-phenyl-[1,3,4]oxadiazol-2-ylamine, hydrochloride
• 5-Phenyl-1,3,2,4-Dioxathiazol-2-oxid
• CTK0E1292
• 1905-75-5
• 1,3,4-Oxadiazol-2-amine, 5-phenyl-, hydrochloride (1:1)
• NSC18327
• AKOS024015215
• NSC-18327
• 5-Phenyl-1,3,4-oxadiazol-2-amine hydrochloride
• 5-phenyl-1,3,4-oxadiazol-2-amine;hydrochloride

• Inchi： 1S/C8H7N3O.ClH/c9-8-11-10-7(12-8)6-4-2-1-3-5-6;/h1-5H,(H2,9,11);1H
• InChI Key： OITDIAUDQFMLFV-UHFFFAOYSA-N
• SMILES： Cl.O1C(N)=NN=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 197.03574
• Monoisotopic Mass: 197.0355896g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.9Ų

Experimental Properties

• PSA: 66.56

4-Phenyl-1,2,5-oxadiazol-3-amine Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT